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Compound Focus: Neodol 25-3S

CAS No.: 12688-28-7

Cat. No.: S1825920

Surfactant Overview and Data Gaps

The table below outlines basic identifiers for Neodol 25-3S and some well-documented surfactants for which

comparative adsorption data was not located in the search.

Surfactant Key Known Properties | Applications (from
CAS Number  Type
Name search results)
Neodol 25-3S 12688-28-7 [1] Information Information Not Found [1]
Not Found
Sodium 151-21-3 [2] Anionic [2] Effective solubilizer & denaturant for protein
Dodecyl Sulfate  [3] [4] extraction & SDS-PAGE [2] [5] [4]; Critical
(SDS) Micelle Concentration (CMC): ~8.2 mM [4].
Triton X-100 9004-82-4 Non-ionic [6] Lyses cells & solubilizes membrane proteins,
(one of often in their native state [6].

several) [6]

Based on the search results, I can provide a generalized experimental concept for studying surfactant

adsorption, which is a common approach when specific data is unavailable.
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Generalized Framework for Adsorption Experiments

The following diagram outlines a general workflow for conducting and analyzing a surfactant adsorption

experiment.
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Start Experiment

Prepare Surfactant Solutions
(Set concentration series
for each surfactant)

.

Adsorption Phase
(Mix solution with adsorbent
at constant T, agitate)

l

Separation
(Centrifuge or filter
to remove adsorbent)

.

Analyze Supernatant
(Measure surfactant
concentration remaining)

l

Calculate Adsorption
Qe=(C0-Ce)*V/m

l

Model Fitting
(Fit Qe vs Ce data to
Langmuir/Freundlich isotherms)

l

Compare Parameters
(e.g. Qmax, KL, KF, 1/n)
across surfactants
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Key Experimental Measurements and Calculations:

¢ Equilibrium Adsorption Capacity (Qe): This is the core metric, calculated as Qe = (Co - Ce) *
V / m, where:

Co = Initial surfactant concentration

o Ce = Surfactant concentration at equilibrium

[e]

o V = Volume of the solution
o m = Mass of the adsorbent
¢ Isotherm Modeling: The Qe values at different Ce concentrations are fitted to models like the
Langmuir isotherm (assumes monolayer adsorption) or Freundlich isotherm (assumes
heterogeneous surface adsorption). The fitted parameters (e.g., @max - maximum adsorption
capacity, KL, KF) allow for quantitative comparison between different surfactants.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b1825920#neodol-25-3s-adsorption-comparison-other-

surfactants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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